Cas no 104358-27-2 (5-(4-methoxyphenyl)penta-2,4-diyn-1-ol)

• Product Name: 5-(4-methoxyphenyl)penta-2,4-diyn-1-ol
• CAS No: 104358-27-2
• MF: C₁₂H₁₀O₂
• MW: 186.206603527069
• CID: 1142699
• PubChem ID: 2716717
• Update Time: 2025-04-20

5-(4-methoxyphenyl)penta-2,4-diyn-1-ol Chemical and Physical Properties

Names and Identifiers

• 5-(4-methoxyphenyl)penta-2,4-diyn-1-ol
• DTXSID60369049
• 104358-27-2
• 2,4-Pentadiyn-1-ol, 5-(4-methoxyphenyl)-

• Inchi： 1S/C12H10O2/c1-14-12-8-6-11(7-9-12)5-3-2-4-10-13/h6-9,13H,10H2,1H3
• InChI Key： XFBOAEPPLMHDGL-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C#CC#CCO)=CC=1

Computed Properties

• Exact Mass: 186.0681
• Monoisotopic Mass: 186.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46
• LogP: 1.04240